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Compound of Interest

Compound Name: ARQ 069

Cat. No.: B12422073

Essential Safety and Handling Guide for ARQ
069

Disclaimer: No specific Safety Data Sheet (SDS) for ARQ 069 is publicly available. This guide
is based on best practices for handling potent, novel small molecule inhibitors in a laboratory
setting. Researchers, scientists, and drug development professionals must consult their
institution's Environmental Health and Safety (EHS) department for specific guidelines and
conduct a thorough risk assessment before handling this compound.

This document provides essential safety and logistical information for the handling and disposal
of ARQ 069, a potent FGFR kinase inhibitor. The following procedural guidance is intended to
minimize exposure risk and ensure a safe laboratory environment.

Hazard Assessment and Engineering Controls

Given that ARQ 069 is a potent kinase inhibitor, it should be handled as a potentially
hazardous compound. A risk assessment should be conducted to identify potential hazards
associated with its use.

e Primary Hazards: The primary hazards are likely to be toxicity through inhalation of airborne
powder, skin contact, or accidental ingestion. The long-term toxicological properties of ARQ
069 have not been fully characterized.
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e Engineering Controls: All work with solid ARQ 069 should be performed in a certified

chemical fume hood or a powder containment hood to minimize inhalation exposure. A safety

shower and eyewash station should be readily accessible.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to prevent exposure to ARQ 069. The following table

summarizes the recommended PPE for various laboratory activities involving this compound.

Eye and Face

Respiratory

Activity Body Protection  Hand Protection ] ]
Protection Protection
ANSI z87.1 N95 or higher
Weighing and ) compliant safety rated respirator if
] ] Full-length lab Double-gloving o )
Handling Solid o glasses with side  not handled in a
coat with nitrile gloves ) )
Compound shields and a containment
face shield hood
ANSI z87.1 Not generally
Preparing Stock Full-length lab Double-gloving compliant safety required if
Solutions coat with nitrile gloves  glasses with side  performed in a
shields fume hood
ANSI z87.1
Cell Culture and Full-length lab o ) )
) Nitrile gloves compliant safety Not required
In Vitro Assays coat
glasses
o ANSI z87.1
Heavy-duty nitrile )
) Full-length lab compliant safety Not generally
Waste Disposal or butyl rubber ]
coat glasses and a required

gloves

face shield

o Gloves: Disposable nitrile gloves are the minimum requirement for handling ARQ 069.[2] For

activities with a higher risk of exposure, such as cleaning spills, heavier-duty gloves should

be considered. Gloves should be changed immediately if contaminated.

o Eye Protection: Safety glasses with side shields are mandatory at all times in the laboratory.

[2] A face shield should be worn in addition to safety glasses when there is a splash hazard.
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[2]

o Lab Coats: A full-length lab coat should be worn to protect personal clothing and skin.[3] Lab
coats should be laundered by a professional service and not taken home.

Experimental Protocols: Safe Handling and Disposal
3.1. Preparation of Stock Solutions

o Preparation: Before starting, ensure the chemical fume hood is clean and functioning
correctly. Gather all necessary materials, including the vial of ARQ 069, solvent, volumetric
flasks, and pipettes.

» Weighing: Tare a weigh boat inside the fume hood. Carefully transfer the desired amount of
ARQ 069 powder to the weigh boat using a clean spatula. Avoid creating dust.

e Solubilization: Add the appropriate solvent to the volumetric flask. Carefully transfer the
weighed ARQ 069 powder to the flask. Rinse the weigh boat with a small amount of solvent
and add the rinse to the flask to ensure a complete transfer.

e Mixing: Cap the flask and mix by inversion until the compound is fully dissolved. Gentle
heating or sonication may be used if necessary, provided the compound's stability is not
compromised.[4]

o Storage: Store the stock solution in a clearly labeled, sealed container at the recommended
temperature.

3.2. Spill Response

In the event of a spill, the primary objective is to prevent the spread of contamination and
minimize personnel exposure.

e Small Spills (Solid):
o Alert others in the immediate area.

o Wearing appropriate PPE, gently cover the spill with absorbent paper towels to avoid
generating dust.
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o Dampen the paper towels with a suitable solvent (e.g., 70% ethanol) to wet the powder.
o Carefully wipe up the spill, working from the outside in.
o Place all contaminated materials in a sealed bag for hazardous waste disposal.

o Clean the spill area with soap and water.

e Large Spills:
o Evacuate the area immediately.
o Alert your supervisor and the institutional EHS department.
o Restrict access to the spill area.

o Follow the specific procedures provided by your EHS department for hazardous chemical
spills.

3.3. Disposal Plan

All waste contaminated with ARQ 069 must be disposed of as hazardous chemical waste
through your institution's hazardous waste program.[4] Under no circumstances should this
material be disposed of in the regular trash or down the drain.[4]

Waste Type Container Disposal Procedure

Includes contaminated gloves,
) Labeled, sealed hazardous ) ) )
Solid Waste ) ] pipette tips, weigh boats, and
waste container for solids
paper towels.

Includes unused stock
o Labeled, leak-proof hazardous ] o
Liquid Waste ) o solutions and the first rinse of
waste container for liquids )
"empty" containers.[4]

Puncture-resistant sharps Includes contaminated needles
Sharps Waste ) ]
container and syringes.
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All waste containers must be clearly labeled with the full chemical name and any known hazard
information.[4]

Workflow for Safe Handling of ARQ 069

Preparation Handling (in Fume Hood) Cleanup and Disposal

Perform Experiment A»‘ Waste H [} i Work Area H Doff PPE H Wash Hands ‘

g Weigh ARQ 069

Click to download full resolution via product page

Caption: Workflow for the safe handling of ARQ 069 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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